N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]pyridine-3-carbohydrazide

• Molecular Formula: C13H10N4O4
• Molecular Weight: 286.24 g/mol
• IUPAC Name: N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C13H10N4O4/c18-12-4-3-11(17(20)21)6-10(12)8-15-16-13(19)9-2-1-5-14-7-9/h1-8,18H,(H,16,19)/b15-8+
• InChI Key: RMDCAYMHYAZECJ-OVCLIPMQSA-N
• Isomeric SMILES: C1=CC(=CN=C1)C(=O)N/N=C/C2=C(C=CC(=C2)[N+](=O)[O-])O
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O

Description

N’-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]pyridine-3-carbohydrazide is a Schiff base compound. Schiff bases are characterized by the presence of a C=N bond, which is formed by the condensation of primary amines with carbonyl compounds. This particular compound is derived from the reaction between 2-hydroxy-5-nitrobenzaldehyde and pyridine-3-carbohydrazide.

Preparation Methods

The synthesis of N’-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]pyridine-3-carbohydrazide typically involves the condensation reaction between 2-hydroxy-5-nitrobenzaldehyde and pyridine-3-carbohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions. The mixture is heated for several hours until the reaction is complete, and the product is then isolated by filtration and recrystallization .

Industrial production methods for Schiff bases, including N’-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]pyridine-3-carbohydrazide, often involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

N’-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]pyridine-3-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other substituents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemistry: The compound is used as a ligand in coordination chemistry to form stable complexes with transition metals.

Biology: Schiff bases, including this compound, have shown promising biological activities, such as antimicrobial, antioxidant, and anticancer properties.

Medicine: The compound’s ability to form metal complexes makes it a potential candidate for developing new therapeutic agents, particularly in the treatment of diseases like cancer and bacterial infections.

Industry: Schiff bases are used in the production of dyes, pigments, and polymer stabilizers.

Mechanism of Action

The mechanism of action of N’-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]pyridine-3-carbohydrazide involves its ability to form stable complexes with metal ions. The compound acts as a chelating agent, binding to metal ions through its nitrogen and oxygen atoms. This chelation can inhibit the activity of metal-dependent enzymes, leading to various biological effects. The molecular targets and pathways involved depend on the specific metal ion and the biological system being studied .

Comparison with Similar Compounds

N’-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]pyridine-3-carbohydrazide can be compared with other Schiff bases derived from similar aldehydes and hydrazides. Some similar compounds include:

• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(E)-(4-fluorophenyl)methylidene]biphenyl-4-carbohydrazide

These compounds share similar structural features but differ in their substituents, which can influence their chemical reactivity and biological activity.